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Known Experimental Data on Albafuran A

The table below summarizes the key experimental findings for Albafuran A as a PTP1B inhibitor, isolated

from Morus bombycis [1].

Reported PTP1B Inhibition Mechanism (vs. p- Source
Compound .
ICs0 (M) NPP substrate) Organism
Albafuran A 13.8 uM Mixed-type Morus
bombycis
Other Identified 2.7-13.8 uM Mixed-type Morus
Compounds bombycis

The ICso value represents the half-maximal inhibitory concentration, indicating the compound's potency. A
lower value signifies a more potent inhibitor. The mixed-type inhibition mechanism, determined via
Lineweaver-Burk plot analysis, suggests that Albafuran A can bind to both the free enzyme and the enzyme-

substrate complex, affecting both the binding affinity (Km) and the catalytic rate (Vmax) [1].

Detailed Experimental Protocol
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The experimental data was generated through a bioassay-guided fractionation process, a common method

for discovering active compounds from natural sources [1]. The general workflow is illustrated below:

Start: Chloroform-soluble fraction
of Morus bombycis

Guides further
fractionation

Click to download full resolution via product page

The key steps involved are:

¢ In vitro PTP1B Inhibition Assay: The primary screen measured the ability of extract fractions and
isolated compounds to inhibit recombinant PTP1B enzyme activity. The reaction typically uses p-
nitrophenyl phosphate (p-NPP) as a synthetic substrate. Upon dephosphorylation by PTP1B, p-
NPP produces a yellow-colored product (p-nitrophenol) that can be quantified spectrophotometrically
to determine enzyme activity [1].

¢ Kinetic Analysis (Lineweaver-Burk Plots): To determine the mechanism of inhibition, enzyme
activity was measured at varying concentrations of both the substrate (p-NPP) and the inhibitor
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(Albafuran A). The resulting data was plotted on a Lineweaver-Burk graph (double-reciprocal plot) to
discern the pattern of inhibition, which was identified as mixed-type for Albafuran A [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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